Cas no 420130-75-2 ((6-methylpyridin-3-yl)thiourea)

• Product Name: (6-methylpyridin-3-yl)thiourea
• CAS No: 420130-75-2
• MF: C₇H₉N₃S
• MW: 167.231459379196
• MDL: MFCD18803275
• CID: 1112311
• PubChem ID: 17844094
• Update Time: 2025-10-28

(6-methylpyridin-3-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-3-pyridinyl)-Thiourea
• 1-(6-methylpyridin-3-yl)thiourea
• (6-methylpyridin-3-yl)thiourea
• N-(6-Methyl-3-pyridinyl)thiourea; .
• 420130-75-2
• SCHEMBL1889417
• MFCD18803275
• DB-336834
• AKOS017413681
• EN300-2970576
• N-(6-Methyl-3-pyridinyl)thiourea

• MDL： MFCD18803275
• Inchi： 1S/C7H9N3S/c1-5-2-3-6(4-9-5)10-7(8)11/h2-4H,1H3,(H3,8,10,11)
• InChI Key： NEMBSCQLZMJIQE-UHFFFAOYSA-N
• SMILES： S=C(N)NC1=CN=C(C)C=C1

Computed Properties

• Exact Mass: 167.05171847g/mol
• Monoisotopic Mass: 167.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83Ų

Additional information on (6-methylpyridin-3-yl)thiourea

Overview of (6-methylpyridin-3-yl)thiourea (CAS No. 420130-75-2)

(6-methylpyridin-3-yl)thiourea (CAS No. 420130-75-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of (6-methylpyridin-3-yl)thiourea.

Chemical Structure and Properties

(6-methylpyridin-3-yl)thiourea is a derivative of thiourea, featuring a 6-methylpyridin-3-yl substituent. The molecular formula of this compound is C₈H₁₀N₂S, and it has a molecular weight of approximately 166.24 g/mol. The presence of the pyridine ring and the thiourea moiety imparts distinct chemical properties to the molecule. The pyridine ring is known for its aromaticity and basicity, while the thiourea group contributes to the compound's reactivity and potential for forming hydrogen bonds.

The physical properties of (6-methylpyridin-3-yl)thiourea include its appearance as a white crystalline solid with a melting point ranging from 175 to 177°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of (6-methylpyridin-3-yl)thiourea can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 6-methylpyridine-3-carbonitrile with thiourea in an acidic medium. This reaction proceeds via nucleophilic addition followed by cyclization to form the desired product. Another approach involves the condensation of 6-methylpyridine-3-carboxylic acid with thiourea in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC).

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of (6-methylpyridin-3-yl)thiourea. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, green chemistry principles have been applied to develop sustainable processes that minimize waste and energy consumption.

Biological Activities

(6-methylpyridin-3-yl)thiourea has been extensively studied for its biological activities, particularly in the context of medicinal chemistry and drug discovery. One of the key areas of interest is its potential as an inhibitor of various enzymes involved in disease pathways. For example, research has shown that this compound exhibits potent inhibitory activity against carbonic anhydrase (CA), an enzyme implicated in conditions such as glaucoma and epilepsy.

A study published in the Journal of Medicinal Chemistry reported that (6-methylpyridin-3-yl)thiourea derivatives demonstrated selective inhibition of CA isoforms II and IX, with IC₅₀ values in the low micromolar range. This selectivity is crucial for minimizing off-target effects and improving therapeutic outcomes.

Beyond enzyme inhibition, (6-methylpyridin-3-yl)thiourea has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can effectively suppress the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Potential Applications

The diverse biological activities of (6-methylpyridin-3-yl)thiourea make it a promising candidate for various therapeutic applications. In addition to its potential as an enzyme inhibitor and anti-inflammatory agent, this compound has also been explored for its anticancer properties. Preclinical studies have demonstrated that certain derivatives of (6-methylpyridin-3-yl)thiourea exhibit cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.

A notable study published in Cancer Research highlighted the ability of a specific derivative to induce apoptosis in cancer cells through the modulation of key signaling pathways such as p53 and Bcl-2. These findings provide a strong rationale for further investigation into the anticancer potential of (6-methylpyridin-3-yl)thiourea-based compounds.

Beyond pharmaceutical applications, (6-methylpyridin-3-yl)thiourea has also found use in other areas such as agrochemicals and materials science. For instance, its ability to form stable complexes with metal ions makes it useful as a ligand in coordination chemistry. Additionally, the compound's reactivity with various functional groups allows it to serve as a building block for the synthesis of more complex molecules with tailored properties.

Conclusion

In summary, (6-methylpyridin-3-yl)thiourea (CAS No. 420130-75-2) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with a range of biological activities, including enzyme inhibition, anti-inflammatory effects, and anticancer properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance in both academic and industrial settings.